![molecular formula C20H39NO2 B8049940 Oleoyl Ethanolamide-d2](/img/structure/B8049940.png)
Oleoyl Ethanolamide-d2
Overview
Description
Oleoyl Ethanolamide-d2 is a useful research compound. Its molecular formula is C20H39NO2 and its molecular weight is 327.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis : OEA can be efficiently synthesized through chemical amidation using native oil as an acyl donor. This method, utilizing mixed solvents, achieves a high yield of purified OEA, highlighting its scalable production potential for various applications (Wang et al., 2016).
Biological Activity : OEA is part of the neuroactive fatty acid amide class, controlled by enzymatic hydrolysis. Studies on mouse neuroblastoma cells demonstrate its potential role in sleep-inducing mechanisms and its involvement in neural processes (Maurelli et al., 1995).
Nutritional Science : OEA, derived from oleic acid and phosphatidylethanolamine, exhibits biological properties that include inducing satiety and influencing lipid metabolism. It's synthesized endogenously and can have physiological impacts on appetite and energy utilization (Thabuis et al., 2007).
Receptor Pharmacology : OEA acts on various receptors, including PPARα and GPR119, influencing physiological functions such as glucose homeostasis and anti-inflammatory responses. Its interactions with these receptors make it a candidate for drug discovery (Im, 2021).
Inflammatory Response Modulation : OEA and related lipids can directly affect T-cell responses, suggesting their potential as therapeutic agents for chronic inflammatory diseases. This highlights its role in the immune system and its therapeutic relevance (Chiurchiù et al., 2018).
Biomarker Analysis : OEA is a subject in biomarker research, especially in the context of fatty acid hydrolase inhibition. Its quantification in human plasma is crucial for understanding its role in various disorders, including pain and metabolic diseases (Jian et al., 2010).
properties
IUPAC Name |
(Z)-11,11-dideuterio-N-(2-hydroxyethyl)octadec-9-enamide | |
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InChI |
InChI=1S/C20H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h9-10,22H,2-8,11-19H2,1H3,(H,21,23)/b10-9-/i8D2 | |
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InChI Key |
BOWVQLFMWHZBEF-MSKGDGSWSA-N | |
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Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)NCCO | |
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Isomeric SMILES |
[2H]C([2H])(CCCCCCC)/C=C\CCCCCCCC(=O)NCCO | |
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Molecular Formula |
C20H39NO2 | |
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Molecular Weight |
327.5 g/mol | |
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Product Name |
Oleoyl Ethanolamide-d2 |
Retrosynthesis Analysis
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